![molecular formula C16H22N4O3 B2416879 Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate CAS No. 2411336-84-8](/img/structure/B2416879.png)
Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate, also known as MEOB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. MEOB has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying cellular processes and disease mechanisms.
Mechanism of Action
The mechanism of action of Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate has been shown to interact with a number of different proteins and enzymes, including those involved in cellular metabolism and DNA repair. Further research is needed to fully elucidate the mechanism of action of Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate and its potential therapeutic applications.
Biochemical and physiological effects:
Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate has a variety of biochemical and physiological effects, including the inhibition of certain enzymes and signaling pathways, the modulation of cellular metabolism and gene expression, and the induction of apoptosis (programmed cell death). Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate has also been shown to have anti-inflammatory effects and to modulate the immune response, making it a promising tool for studying the mechanisms of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate in lab experiments is its versatility. Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate can be used in a variety of different assays and experimental systems, making it a valuable tool for studying a wide range of biological processes. However, there are also limitations to using Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate in lab experiments. For example, Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate may have off-target effects on other proteins and enzymes, which can complicate the interpretation of experimental results.
Future Directions
There are many potential future directions for research on Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate. One area of interest is the development of new Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate derivatives that have improved potency and selectivity for specific targets. Another potential direction is the use of Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate in combination with other drugs or therapies to enhance their efficacy. Additionally, further research is needed to fully elucidate the mechanism of action of Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate and its potential therapeutic applications in various diseases.
Synthesis Methods
Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate can be synthesized using a multi-step process that involves the reaction of several chemical reagents. The synthesis method for Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate has been described in detail in a number of scientific publications, including a 2016 paper by Zhang et al. In this study, the authors used a combination of organic chemistry techniques to synthesize Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate with high purity and yield.
Scientific Research Applications
Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate has been used in a variety of scientific research applications, including studies of cellular signaling pathways, protein-protein interactions, and drug discovery. In a 2018 study published in the Journal of Medicinal Chemistry, researchers used Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate to identify a novel class of inhibitors for a key enzyme involved in cancer growth and metastasis. Other studies have used Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate to study the effects of various compounds on cellular metabolism and gene expression.
properties
IUPAC Name |
methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O3/c1-3-12-9-14(18-11-17-12)20-8-4-5-13(10-20)19-15(21)6-7-16(22)23-2/h6-7,9,11,13H,3-5,8,10H2,1-2H3,(H,19,21)/b7-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZBQANLHHQHYJS-VOTSOKGWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC=N1)N2CCCC(C2)NC(=O)C=CC(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC(=NC=N1)N2CCCC(C2)NC(=O)/C=C/C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (E)-4-[[1-(6-ethylpyrimidin-4-yl)piperidin-3-yl]amino]-4-oxobut-2-enoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.